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Compound of Interest

Compound Name: Triapenthenol

Cat. No.: B8634765 Get Quote

A comprehensive guide for researchers and drug development professionals on the

mechanisms, efficacy, and application of two prominent plant growth retardants.

Triapenthenol and Daminozide are two widely utilized plant growth regulators that play crucial

roles in agricultural and horticultural practices. Both compounds are effective in controlling plant

stature, primarily by inhibiting the biosynthesis of gibberellins, a class of hormones responsible

for stem elongation. However, they differ significantly in their chemical structure, site of action

within the gibberellin biosynthesis pathway, and overall efficacy. This guide provides a detailed

comparative analysis of Triapenthenol and Daminozide, supported by experimental data and

detailed methodologies, to aid researchers in selecting the appropriate regulator for their

specific applications.

Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of Triapenthenol and

Daminozide is essential for their effective application and for understanding their biological

activity.
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Property Triapenthenol Daminozide

Chemical Name

(E)-(RS)-1-cyclohexyl-4,4-

dimethyl-2-(1H-1,2,4-triazol-1-

yl)pent-1-en-3-ol

Butanedioic acid mono(2,2-

dimethylhydrazide)

CAS Number 76608-88-3 1596-84-5[1]

Molecular Formula C₁₅H₂₅N₃O[2] C₆H₁₂N₂O₃[1]

Molecular Weight 263.38 g/mol [2] 160.17 g/mol [1]

Chemical Class Triazole Succinic acid derivative

Appearance White crystalline powder
Odorless white crystals or

powder[1][3]

Solubility Poorly soluble in water Soluble in water

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Both Triapenthenol and Daminozide exert their growth-retarding effects by interfering with the

gibberellin (GA) biosynthesis pathway, albeit at different stages. This differential inhibition is a

key factor in their varying levels of potency and specificity.

Daminozide acts as an inhibitor in the late stages of gibberellin metabolism.[4] Specifically, it

blocks the 3β-hydroxylation of GA₂₀ to the biologically active GA₁, a critical step for promoting

stem elongation.[5] To a lesser extent, it may also inhibit 2β-hydroxylase.[5]

Triapenthenol, as a member of the triazole family of plant growth regulators, inhibits GA

biosynthesis at an earlier stage.[6][7] Triazoles block the cytochrome P450-dependent

monooxygenases that are responsible for the oxidation of ent-kaurene to ent-kaurenoic acid.[1]

This inhibition effectively reduces the overall pool of gibberellin precursors.
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Figure 1. Sites of inhibition of Triapenthenol and Daminozide in the gibberellin biosynthesis

pathway.

Comparative Efficacy: Experimental Data
Studies have consistently shown that Triapenthenol is a more potent growth retardant than

Daminozide. The following table summarizes data from a comparative study on the orchid

Epidendrum radicans.

Treatment Concentration
Main Shoot Growth
Restriction (%)

Triapenthenol 10 mg/L 54-75

20 mg/L 54-75

Daminozide 2000 mg/L Moderate

4000 mg/L Moderate
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Data adapted from a study on Epidendrum radicans, where Triapenthenol was applied as a

soil drench and Daminozide as a foliar spray.

The general order of efficacy for shoot growth restriction in this study was found to be:

paclobutrazol > triapenthenol > daminozide > chlormequat chloride.

Experimental Protocols
To evaluate and compare the efficacy of Triapenthenol and Daminozide, a standardized

experimental protocol is essential. The following outlines a general methodology for a pot

study.

1. Plant Material and Growth Conditions:

Select uniform, healthy seedlings of the target plant species.

Transplant seedlings into pots containing a standardized growing medium.

Acclimatize the plants in a controlled environment (greenhouse or growth chamber) with

consistent temperature, humidity, and photoperiod for a set period before treatment

application.

2. Preparation of Treatment Solutions:

Triapenthenol: Prepare a stock solution by dissolving the required amount of Triapenthenol
in a small volume of a suitable solvent (e.g., ethanol or acetone) before diluting with distilled

water to the final desired concentrations (e.g., 5, 10, 20 mg/L). Include a surfactant if

required for foliar application.

Daminozide: Prepare aqueous solutions of Daminozide at the desired concentrations (e.g.,

1000, 2000, 4000 mg/L) by dissolving the commercial formulation in distilled water.

3. Treatment Application:

Randomly assign plants to different treatment groups, including a control group (treated with

water or solvent blank).
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Apply the treatments uniformly. For foliar sprays, ensure complete coverage of the foliage

until runoff. For soil drenches, apply a specific volume of the solution to each pot.

4. Data Collection and Analysis:

Measure plant height, internode length, stem diameter, and leaf area at regular intervals after

treatment.

At the end of the experiment, measure fresh and dry weights of shoots and roots.

Record any phytotoxicity symptoms.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant

differences between treatments.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8634765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Analysis

Select Uniform Seedlings

Acclimatize in
Controlled Environment

Randomly Assign Plants
to Treatment Groups

Prepare Treatment Solutions
(Triapenthenol & Daminozide)

Apply Treatments
(Foliar Spray or Soil Drench)

Collect Growth Data
at Regular Intervals

Measure Final Biomass
(Fresh & Dry Weight)

Perform Statistical Analysis
(e.g., ANOVA)

Draw Conclusions on
Comparative Efficacy

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8634765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8634765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. General experimental workflow for comparing the efficacy of Triapenthenol and

Daminozide.

Applications in Research and Industry
Both Triapenthenol and Daminozide have been widely used in horticulture and agriculture to

produce more compact and marketable plants. Their applications include:

Ornamental Plants: Controlling the height of potted plants and bedding plants to meet market

specifications.

Fruit Trees: Reducing vegetative growth to promote flowering and fruit development.

Daminozide was historically used on apples to improve fruit firmness and color, but its use

on food crops has been discontinued in many regions due to health concerns.[8]

Turfgrass: Regulating the growth of turf to reduce mowing frequency.

Conclusion
Triapenthenol and Daminozide are both effective inhibitors of gibberellin biosynthesis, leading

to a reduction in plant height. However, they differ in their chemical nature, site of action, and

potency. Triapenthenol, a triazole, acts earlier in the GA biosynthesis pathway and is generally

more potent than Daminozide. The choice between these two plant growth regulators will

depend on the target plant species, the desired level of growth control, and regulatory

restrictions. For researchers, the distinct mechanisms of action of these compounds provide

valuable tools for dissecting the complexities of plant hormone signaling and growth regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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